Cas no 1253527-79-5 (tert-butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate)
tert-butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate
- Carbamic acid, N-[1-[[[[(3-chlorophenyl)amino]carbonyl]amino]methyl]cyclopentyl]-, 1,1-dimethylethyl ester
-
- MDL: MFCD17676425
- Inchi: 1S/C18H26ClN3O3/c1-17(2,3)25-16(24)22-18(9-4-5-10-18)12-20-15(23)21-14-8-6-7-13(19)11-14/h6-8,11H,4-5,9-10,12H2,1-3H3,(H,22,24)(H2,20,21,23)
- InChI Key: XBLBWDOXHJBTHI-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC(NCC1(CCCC1)NC(=O)OC(C)(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 473
- XLogP3: 3.3
- Topological Polar Surface Area: 79.5
tert-butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB425224-1 g |
tert-Butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate |
1253527-79-5 | 1g |
€694.20 | 2023-04-23 | ||
| Chemenu | CM556258-1g |
tert-Butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate |
1253527-79-5 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Chemenu | CM556258-5g |
tert-Butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate |
1253527-79-5 | 95%+ | 5g |
$*** | 2023-03-29 | |
| Chemenu | CM556258-10g |
tert-Butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate |
1253527-79-5 | 95%+ | 10g |
$*** | 2023-03-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193071-1g |
tert-Butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate |
1253527-79-5 | 98% | 1g |
¥4004.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193071-2g |
tert-Butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate |
1253527-79-5 | 98% | 2g |
¥6406.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193071-5g |
tert-Butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate |
1253527-79-5 | 98% | 5g |
¥10348.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193071-10g |
tert-Butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate |
1253527-79-5 | 98% | 10g |
¥15523.00 | 2024-08-09 | |
| abcr | AB425224-1g |
tert-Butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate; . |
1253527-79-5 | 1g |
€694.20 | 2024-08-03 | ||
| A2B Chem LLC | AJ28339-1g |
tert-butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate |
1253527-79-5 | 95+% | 1g |
$1190.00 | 2024-04-20 |
tert-butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on tert-butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate
Compound Introduction: CAS No 1253527-79-5 and Product Name: tert-butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate
The compound with the CAS No 1253527-79-5 and the product name tert-butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including the tert-butyl moiety and the (3-chlorophenyl)carbamoyl group, contributes to its unique chemical properties and reactivity, making it a subject of extensive research interest.
In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds that exhibit pharmacological activity. The cyclopentyl ring in the molecular structure of this compound is particularly noteworthy, as it is a common motif in bioactive molecules. Studies have shown that cyclopentane derivatives often possess favorable pharmacokinetic profiles, making them attractive candidates for further exploration in drug design. The presence of the (3-chlorophenyl)carbamoyl group further enhances the compound's potential by introducing additional binding sites for interaction with biological targets.
The tert-butyl group in the compound serves multiple purposes. It acts as a steric shield, protecting sensitive functional groups from unwanted reactions and improving the compound's stability. Additionally, the tert-butyl group can influence the solubility and bioavailability of the molecule, which are critical factors in drug development. The combination of these structural features makes this compound a promising candidate for further investigation in various therapeutic areas.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging molecular modeling techniques, scientists can simulate how this compound interacts with biological targets such as enzymes and receptors. These simulations have revealed that the tert-butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate exhibits potential binding affinity to several key targets involved in diseases such as cancer and inflammation. This has spurred interest in synthesizing analogs of this compound to optimize its pharmacological properties.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the (3-chlorophenyl)carbamoyl group is particularly challenging due to its sensitivity to hydrolysis and other side reactions. However, recent improvements in synthetic methodologies have made it possible to achieve high yields under mild conditions. These advancements have not only facilitated the production of this compound but also provided valuable insights into developing similar molecules.
One of the most exciting aspects of this compound is its potential application in targeted therapy. By modulating its structure, researchers can fine-tune its interactions with specific biological targets, leading to more effective treatments with fewer side effects. For instance, studies have shown that derivatives of this compound can selectively inhibit certain enzymes involved in cancer cell proliferation. This targeted approach holds promise for developing personalized medicine strategies that cater to individual patient needs.
The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been instrumental in understanding how this compound interacts with its targets at an atomic level. These studies have provided valuable insights into the binding mechanism, helping researchers design more potent and selective analogs. Additionally, virtual screening techniques have enabled the rapid identification of lead compounds from large libraries, significantly accelerating the drug discovery process.
Another area where this compound has shown promise is in treating inflammatory diseases. Inflammatory processes are associated with a wide range of pathological conditions, including arthritis and autoimmune disorders. Preclinical studies have demonstrated that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and NF-κB. These findings have opened up new avenues for developing anti-inflammatory therapies.
The environmental impact of pharmaceutical development is also a critical consideration. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce environmental toxicity during synthesis. By adopting sustainable practices, scientists can ensure that the production of compounds like this one is both efficient and environmentally friendly. This approach aligns with global efforts to promote sustainable pharmaceutical manufacturing.
In conclusion, the compound with CAS No 1253527-79-5 and the product name tert-butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and unique functional groups make it a promising candidate for further exploration in drug development. With ongoing research focused on optimizing its pharmacological properties and exploring new therapeutic applications, this compound has the potential to contribute significantly to modern medicine.
1253527-79-5 (tert-butyl N-[1-({[(3-chlorophenyl)carbamoyl]amino}methyl)cyclopentyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)